Cas no 80866-84-8 (1-ethyl-3-hydroxypyridin-1-ium bromide)

• Product Name: 1-ethyl-3-hydroxypyridin-1-ium bromide
• CAS No: 80866-84-8
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• MDL: MFCD00011995
• CID: 721674
• PubChem ID: 198590
• Update Time: 2024-10-27

1-ethyl-3-hydroxypyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-ethyl-3-hydroxy-, bromide (1:1)
• 1-Ethyl-3-hydroxypyridinium
• 1-Ethyl-3-Hydroxypyridinium Bromide
• 1-ethylpyridin-1-ium-3-ol,bromide
• 1-Aethyl-3-hydroxy-pyridinium,Bromid
• 1-ethylpyridin-3-ol,bromide
• EINECS 279-588-8
• N-Ethyl-3-oxypyridyl betaine hydrobromide
• Pyridinium,1-ethyl-3-hydroxy-,bromide
• 1-ethyl-3-hydroxypyridin-1-ium bromide
• 1-Ethyl-3-hydroxypyridinium bromide (6CI)
• Pyridinium, 1-ethyl-3-hydroxy-, bromide (9CI)
• NSC 299557
• 80866-84-8
• Pyridinium, 1-ethyl-3-hydroxy-, bromide
• NSC299557
• NSC-299557
• SCHEMBL7969935
• NS00061332
• EN300-218387
• MFCD00011995
• 1-Ethyl-3-hydroxypyridinium bromide, 98%
• AKOS024353913
• G77358
• 1-ethylpyridin-1-ium-3-ol;bromide
• ethyl-3-hydroxypyridinium bromide

• MDL： MFCD00011995
• Inchi： 1S/C7H9NO.BrH/c1-2-8-5-3-4-7(9)6-8;/h3-6H,2H2,1H3;1H
• InChI Key： ZGQVRFVHWWFKRP-UHFFFAOYSA-N
• SMILES： [Br-].OC1C=[N+](CC)C=CC=1

Computed Properties

• Exact Mass: 202.99500
• Monoisotopic Mass: 202.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 104-108 °C (lit.)
• PSA: 24.11000
• LogP: -2.29640
• Solubility: Not determined

1-ethyl-3-hydroxypyridin-1-ium bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S28; S36/37/39; S45
• RTECS：UU4024200
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines